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Compound of Interest

Compound Name:
1,5-Diamino-4,8-

dihydroxyanthraquinone

Cat. No.: B087044 Get Quote

Introduction
1,5-Diamino-4,8-dihydroxyanthraquinone, also known as C.I. Disperse Blue 56, is a key

anthraquinone-based disperse dye utilized extensively in the textile industry.[1][2][3] Its primary

application lies in the dyeing of synthetic fibers, particularly polyester, owing to its excellent

color depth, brightness, and good fastness properties.[1][4][5] This document provides detailed

application notes and experimental protocols for researchers, scientists, and professionals in

textile chemistry and material science. The protocols outlined below are based on standard

high-temperature exhaust dyeing methods for polyester.

Chemical and Physical Properties
A summary of the key properties of 1,5-Diamino-4,8-dihydroxyanthraquinone is presented in

the table below.
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Property Value Reference

Chemical Name
1,5-Diamino-4,8-

dihydroxyanthraquinone
[6]

C.I. Name Disperse Blue 56 [2][3]

CAS Number 145-49-3 [1][7]

Molecular Formula C₁₄H₁₀N₂O₄ [1][6]

Molecular Weight 270.24 g/mol [1][6]

Appearance Dark blue powder [8]

Solubility
Low water solubility; used as a

dispersion
[9]

Melting Point ~300°C [1]

Applications in Textile Dyeing
1,5-Diamino-4,8-dihydroxyanthraquinone is primarily used as a disperse dye for

hydrophobic synthetic fibers such as polyester, acetate, and nylon.[7] Its non-ionic nature

makes it suitable for dyeing polyester, which has a negatively charged surface. The dyeing

process typically involves high temperatures (around 130°C) and pressure to facilitate the

diffusion of the dye molecules into the amorphous regions of the polyester fibers.[10] The dye

is known for its bright blue hue and is often used as a component in creating a variety of

shades.[8] It exhibits good fastness to light, washing, and sublimation, making it a reliable

choice for various textile applications.[2][8]

Experimental Protocols
The following protocols describe the exhaust dyeing of polyester fabric with 1,5-Diamino-4,8-
dihydroxyanthraquinone (Disperse Blue 56) and subsequent quality control tests.

High-Temperature Exhaust Dyeing of Polyester
This protocol is a standard method for applying disperse dyes to polyester fabrics.
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Materials and Reagents:

100% Polyester fabric, scoured and pre-treated

1,5-Diamino-4,8-dihydroxyanthraquinone (Disperse Blue 56)

Dispersing agent

Levelling agent (optional)

Acetic acid (or a suitable buffer) to maintain pH

Sodium hydrosulfite

Sodium hydroxide (Caustic soda)

Non-ionic detergent

Deionized water

Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

pH meter

Stirring apparatus

Drying oven

Procedure:

Dye Bath Preparation:

Prepare a dye stock solution by pasting the required amount of 1,5-Diamino-4,8-
dihydroxyanthraquinone (e.g., 1-3% on weight of fabric, o.w.f.) with a small amount of

dispersing agent and warm water.[11]
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Fill the dyeing vessel with deionized water to the desired liquor ratio (e.g., 10:1 to 20:1).

Add a dispersing agent (e.g., 1 g/L) and a levelling agent (optional, e.g., 0.5 g/L) to the dye

bath.[12]

Add the prepared dye stock solution to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[13][14][15]

Dyeing Cycle:

Introduce the polyester fabric into the dye bath at approximately 60°C.[13]

Increase the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[11]

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.

[11]

After the dyeing time, cool the dye bath down to 70-80°C before draining.[11]

Reduction Clearing (After-treatment):

Prepare a fresh bath with:

Sodium hydrosulfite: 1-2 g/L[11]

Caustic soda (Sodium hydroxide): 1-2 g/L[11]

Non-ionic detergent: 1 g/L

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove unfixed

surface dye.[11]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Rinse again with cold water.
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Drying:

Dry the fabric in an oven or air-dry at room temperature.

Color Fastness Testing
The following are standard methods for evaluating the performance of the dyed fabric.

a) Color Fastness to Washing (ISO 105-C06):

This test assesses the resistance of the color to domestic and commercial laundering.

Procedure:

Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed fabric to a multi-

fiber adjacent fabric of the same size.[16]

Place the specimen in a stainless-steel container with a specified number of steel balls, a

solution of ECE reference detergent (4 g/L), and sodium perborate (1 g/L).[16]

The test is conducted in a laundering machine (e.g., Launder-Ometer) for a specified time

and temperature (e.g., 40 minutes at 40°C for A2S test).[16]

After the test, the specimen is rinsed, squeezed, and dried at a temperature not exceeding

60°C.[17]

The change in color of the dyed fabric and the staining of the adjacent multi-fiber fabric are

assessed using the grey scales.

b) Color Fastness to Rubbing (ISO 105-X12):

This test determines the amount of color transferred from the fabric surface by rubbing.

Procedure:

The test is performed using a crockmeter.[2]

A piece of the dyed fabric is mounted on the base of the crockmeter.
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A standard white cotton rubbing cloth is fixed to the rubbing finger (16 mm diameter).[2]

The test is performed for 10 cycles (10 to and 10 fro) with a downward force of 9 N.[18]

The test is carried out under both dry and wet conditions (the wet rubbing cloth is wetted to a

specific moisture content).

The staining of the white rubbing cloth is assessed using the grey scale for staining.

c) Color Fastness to Light (AATCC 16.3):

This test evaluates the resistance of the dye to fading when exposed to an artificial light source

that simulates natural sunlight.

Procedure:

A specimen of the dyed fabric is exposed to a xenon-arc lamp under controlled conditions of

temperature and humidity.[9][19]

A portion of the specimen is shielded from the light to serve as an unexposed control.

The exposure is carried out for a specified duration (e.g., 20 or 40 AATCC Fading Units).

The fading of the exposed portion of the specimen is assessed by comparing it to the

unexposed portion using the grey scale for color change.[20]

Quantitative Data Summary
The following table summarizes typical quantitative parameters for the high-temperature

exhaust dyeing of polyester with 1,5-Diamino-4,8-dihydroxyanthraquinone (Disperse Blue

56).
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Parameter Value/Range Unit Notes

Dye Concentration 1 - 3 % o.w.f.
Dependent on desired

shade depth.

Liquor Ratio 10:1 - 20:1 -

Ratio of the volume of

dye bath to the weight

of fabric.

pH of Dye Bath 4.5 - 5.5 -

Maintained with acetic

acid or a buffer.[13]

[14]

Dispersing Agent 1 g/L
To ensure uniform dye

dispersion.[12]

Levelling Agent 0.5 g/L
Optional, for uniform

dye uptake.

Dyeing Temperature 130 °C

For high-temperature

dyeing of polyester.

[11]

Dyeing Time 30 - 60 minutes

At the maximum

dyeing temperature.

[11]

Reduction Clearing

Temp.
70 - 80 °C

To remove unfixed

dye.[11]

Reduction Clearing

Time
15 - 20 minutes

Sodium Hydrosulfite 1 - 2 g/L
In reduction clearing

bath.[11]

Caustic Soda 1 - 2 g/L
In reduction clearing

bath.[11]
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Caption: High-temperature exhaust dyeing workflow for polyester.
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Caption: Key parameters influencing polyester dyeing outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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